Cas no 1214378-73-0 (methyl 2,5-dibromopyridine-4-carboxylate)

• Product Name: methyl 2,5-dibromopyridine-4-carboxylate
• CAS No: 1214378-73-0
• MF: C₇H₅Br₂NO₂
• MW: 294.928100347519
• MDL: MFCD14698024
• CID: 4563302
• Update Time: 2025-05-28

methyl 2,5-dibromopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dibromoisonicotinate
• Methyl 2,5-dibromo-4-pyridinecarboxylate
• methyl 2,5-dibromopyridine-4-carboxylate

• MDL： MFCD14698024
• Inchi： 1S/C7H5Br2NO2/c1-12-7(11)4-2-6(9)10-3-5(4)8/h2-3H,1H3
• InChI Key： DJUYQRYTXYEWHW-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(=O)OC)Br

Computed Properties

• Exact Mass: 294.86665 g/mol
• Monoisotopic Mass: 292.86870 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2
• Molecular Weight: 294.93

Experimental Properties

• Density: 1.928±0.06 g/cm3(Predicted)
• Boiling Point: 300.7±37.0 °C(Predicted)